
comparison of mandipropamid vs
dimethomorph efficacy

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Mandipropamid

CAS No.: 374726-62-2

Cat. No.: S643320

Get Quote

Comparative Efficacy Overview

The table below summarizes the key characteristics and efficacy data for mandipropamid and

dimethomorph based on an analysis of field studies and recent research.

Feature Mandipropamid Dimethomorph

FRAC Code 40 (Carboxylic Acid Amide - CAA)
[1]

40 (Carboxylic Acid Amide - CAA) [2]

Mode of Action Inhibits cellulose synthesis in the
cell wall of oomycetes; acts

externally without entering the cell
[3].

Inhibits cellulose synthesis; precise
molecular target is supported by cross-

resistance data within the CAA group [3].

Overall Efficacy
(Meta-Analysis)

Classified among the least effective
CAAs in a quantitative review

(2000-2008 data) [4].

Classified among the least effective CAAs
in a quantitative review (2000-2008 data)

[4].

Recent Field
Efficacy (2023
Report)

Showed reduced efficacy against

cucumber downy mildew in recent
years [2].

Showed reduced efficacy against

cucumber downy mildew in recent years
[2].
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Feature Mandipropamid Dimethomorph

Pathogen
Resistance

Documented resistance
development in

Pseudoperonospora cubensis
populations [2].

Documented resistance development in
Pseudoperonospora cubensis populations;

cross-resistance with other CAAs is
established [2] [3].

Key
Consideration

Most effective when tank-mixed
with protectant fungicides [4].

Performance is influenced by application
timing and pathogen population dynamics

[2].

Detailed Experimental Data and Protocols

The comparative data comes from specific types of scientific studies. Understanding the methodology is

crucial for interpreting the results.

Source of Broad Efficacy Data (Table 1: Overall Efficacy)

Objective: To quantitatively compare the effect of various fungicide groups on cucurbit downy mildew.
Method: A meta-analysis was conducted on 105 field studies published from 2000 to 2008 [4]. The

effect of each fungicide was calculated as the standardized mean difference in disease intensity
between treated plots and untreated controls.

Result: This analysis provided a high-level, statistical comparison of fungicide groups, categorizing
CAAs like mandipropamid and dimethomorph as less effective than other chemical groups during

that period [4].

Source of Recent Efficacy and Resistance Notes (Table 1: Recent Field Efficacy & Resistance)

Objective: To evaluate year-to-year fungicide efficacy and the combination of cultivar resistance with
fungicide programs to manage cucumber downy mildew.

Method: Field trials were conducted in 2016 and 2017. Researchers assessed disease severity and
marketable yield of different cucumber cultivars treated with various fungicide programs, including

those containing mandipropamid and dimethomorph. The disease severity was quantified using the
relative area under the disease progress curve (rAUDPC) [2].

Result: This study provided recent, localized evidence of reduced efficacy for these fungicides,
linking performance to specific year-to-year variations in pathogen populations [2].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S0261219422002721
https://www.sciencedirect.com/science/article/abs/pii/S0261219422002721
https://pmc.ncbi.nlm.nih.gov/articles/PMC6640402/
https://pubmed.ncbi.nlm.nih.gov/20839942/
https://www.sciencedirect.com/science/article/abs/pii/S0261219422002721
https://pubmed.ncbi.nlm.nih.gov/20839942/
https://www.smolecule.com/products/s643320?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/20839942/
https://www.smolecule.com/products/s643320?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0261219422002721
https://www.sciencedirect.com/science/article/abs/pii/S0261219422002721
https://www.smolecule.com/products/s643320?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Mechanism of Action Comparison

Both mandipropamid and dimethomorph belong to the FRAC group 40 (Carboxylic Acid Amides) and

share a similar mode of action, which primarily targets the cellulose synthase enzyme complex (PiCesA3) in

oomycetes [3]. The following diagram illustrates the established mechanism for mandipropamid, which is

representative of the CAA group.
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Diagram: Mandipropamid's established mechanism shows CAA fungicides inhibit cellulose synthase,

preventing normal germ tube growth in oomycetes [3]. Dimethomorph is understood to share this target site,

explaining observed cross-resistance.
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Usage and Resistance Management Recommendations

Given the evidence of reduced efficacy and resistance, the following practices are recommended for

researchers and agricultural professionals:

Avoid Solo Applications: Both mandipropamid and dimethomorph should not be used as single-

site fungicides in a program. The meta-analysis showed that a combination of systemic and
protectant fungicides resulted in a proportional increase in efficacy [4].

Prioritize Tank Mixing: Always tank-mix these CAAs with multi-site contact fungicides (e.g.,
chlorothalonil or mancozeb) to improve control and delay the development of further resistance [2].

Rotate Modes of Action: Use these fungicides in rotation with products from different FRAC groups
(e.g., propamocarb, FRAC 28; cyazofamid, FRAC 21; or oxathiapiprolin, FRAC 49) that have

demonstrated higher efficacy [4] [2].
Monitor Local Resistance: Fungicide performance is highly dependent on local pathogen population

dynamics. Implement regular sensitivity monitoring to inform the effectiveness of CAA fungicides in
your specific region [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s643320?utm_src=pdf-bulk
https://www.smolecule.com/products/s643320?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

